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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B1587888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation of (-)-
dihydrocarvyl acetate in cosmetic and perfumery applications. The information is intended for

researchers, scientists, and professionals involved in product development.

Introduction to (-)-Dihydrocarvyl Acetate
(-)-Dihydrocarvyl acetate (CAS No. 20777-49-5) is a fragrance ingredient valued for its fresh,

minty, and slightly floral and fruity aroma. It is utilized in a variety of cosmetic and perfumery

products to impart a clean and uplifting scent. As a terpene ester, its formulation requires

careful consideration of its physicochemical properties, stability, and safety.

Physicochemical and Olfactory Properties
A summary of the key properties of (-)-dihydrocarvyl acetate is presented below.
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Property Value Reference

Chemical Formula C₁₂H₂₀O₂ [1]

Molecular Weight 196.29 g/mol [1]

Appearance Colorless liquid [2]

Odor Profile
Fresh, herbal, minty, fruity with

floral and rosy notes.
[2]

Boiling Point 232-234 °C [1]

Flash Point 90 °C (194 °F) - Closed Cup [3]

Solubility
Soluble in alcohol, slightly

soluble in water.
[4]

Specific Gravity 0.947 g/mL at 20 °C

Applications in Cosmetics and Perfumery
(-)-Dihydrocarvyl acetate is a versatile ingredient used in a wide range of products.

Perfumery Applications
In fine fragrances, (-)-dihydrocarvyl acetate is used to add a fresh, vibrant, and herbal-minty

character. It is often incorporated into citrus, fougère, and floral compositions.

Example Fine Fragrance Formulation (Illustrative)
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Ingredient Parts by Weight Olfactory Contribution

Bergamot Oil 200 Fresh, citrus top note

Lemon Oil 100 Bright, citrus top note

(-)-Dihydrocarvyl Acetate 50 Fresh, minty, herbal heart note

Linalool 150 Floral, woody heart note

Linalyl Acetate 100 Floral, fruity heart note

Hedione 200
Floral (jasmine), diffusive heart

note

Iso E Super 150 Woody, ambery base note

Galaxolide (50% in IPM) 50 Musk base note

Total 1000

Cosmetic Applications
In cosmetic products, (-)-dihydrocarvyl acetate is used to fragrance formulations such as

lotions, creams, shampoos, and soaps. The typical usage levels in the final product are

generally low to ensure skin safety and product stability.

Recommended Usage Levels in Cosmetic Formulations:

Product Type Typical Usage Level (% w/w)

Body Lotion / Cream 0.5 - 1.0

Shampoo / Body Wash 0.5 - 1.5

Bar Soap 1.0 - 2.0

Safety and Regulatory Information
A summary of the safety data for (-)-dihydrocarvyl acetate is provided below.
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Safety Endpoint Result/Value Reference

Skin Sensitization

No irritation or sensitization at

4% solution in a human

experience study.

[4]

No Expected Sensitization

Induction Level (NESIL) of

2500 µg/cm².

[5]

Handling

Combustible liquid. Keep away

from heat, sparks, and open

flames. Wear protective gloves

and eye protection.

[3]

Experimental Protocols
Formulation Protocols
This protocol outlines the preparation of a basic body lotion incorporating (-)-dihydrocarvyl
acetate.

Ingredients:
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Phase Ingredient % (w/w)

A Deionized Water q.s. to 100

A Glycerin 3.00

A Xanthan Gum 0.20

B Cetearyl Alcohol 3.00

B Glyceryl Stearate 2.00

B Caprylic/Capric Triglyceride 5.00

C
Fragrance (containing (-)-

Dihydrocarvyl Acetate)
0.80

C

Preservative (e.g.,

Phenoxyethanol,

Ethylhexylglycerin)

1.00

Procedure:

Phase A: In a sanitized beaker, disperse xanthan gum in glycerin to form a slurry. Add

deionized water and heat to 75°C while mixing until the xanthan gum is fully hydrated.

Phase B: In a separate sanitized beaker, combine all Phase B ingredients and heat to 75°C

until all solids are melted and the phase is uniform.

Emulsification: Slowly add Phase B to Phase A under high-shear mixing. Homogenize for 3-5

minutes to form a stable emulsion.

Cooling: Begin cooling the emulsion while stirring gently.

Phase C: When the temperature of the emulsion is below 40°C, add the fragrance and

preservative. Mix until uniform.

Final Adjustments: Check the pH of the lotion and adjust to the desired range (typically 5.5-

6.5) if necessary.
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Packaging: Pour the finished lotion into appropriate containers.

This protocol describes the preparation of a simple shampoo formulation with (-)-
dihydrocarvyl acetate.

Ingredients:

Phase Ingredient % (w/w)

A Deionized Water q.s. to 100

A
Sodium Laureth Sulfate

(SLES)
25.00

A Cocamidopropyl Betaine 5.00

B
Fragrance (containing (-)-

Dihydrocarvyl Acetate)
1.00

B Preservative 1.00

C
Citric Acid or Sodium

Hydroxide
q.s. to adjust pH

C Sodium Chloride q.s. to adjust viscosity

Procedure:

Phase A: In the main vessel, add deionized water, SLES, and cocamidopropyl betaine. Mix

gently to avoid excessive foaming until the solution is homogeneous.

Phase B: In a separate container, pre-mix the fragrance and preservative. Add this to Phase

A with gentle stirring.

Phase C: Adjust the pH to the desired range (typically 5.0-6.0) with citric acid or sodium

hydroxide.

Viscosity Adjustment: Slowly add sodium chloride in small increments while stirring until the

desired viscosity is achieved.
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Finalization: Allow the shampoo to sit for any foam to dissipate before packaging.

Stability Testing Protocol for a Cosmetic Emulsion
This protocol is designed to assess the physical and chemical stability of a cosmetic

formulation containing (-)-dihydrocarvyl acetate.

Procedure:

Sample Preparation: Prepare the cosmetic formulation and package it in the intended

commercial packaging. Also, package a control sample in an inert glass container.

Storage Conditions: Place samples under the following conditions:

Refrigerated: 4°C

Room Temperature: 25°C / 60% RH

Accelerated: 40°C / 75% RH

Freeze-Thaw Cycling: 24 hours at -10°C followed by 24 hours at 25°C (3-5 cycles).[6]

Evaluation Time Points: Evaluate the samples at initial, 1, 2, and 3 months.

Parameters to Evaluate:

Physical: Appearance, color, odor, pH, and viscosity.

Chemical: Quantification of (-)-dihydrocarvyl acetate using GC-MS to assess its

degradation.

Microbiological: Test for microbial contamination at the beginning and end of the study.

Skin Sensitization Assessment Protocol (Human Repeat
Insult Patch Test - HRIPT)
The HRIPT is a standard method to evaluate the skin sensitization potential of a substance in

humans. The protocol consists of an induction phase and a challenge phase.[7]
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Procedure:

Induction Phase (3 weeks):

Apply a patch containing the test material (e.g., (-)-dihydrocarvyl acetate at a specified

concentration in a suitable vehicle) to the upper back of human volunteers.

The patch is left in place for 24-48 hours.

This procedure is repeated nine times over a three-week period at the same site.

Rest Period (2 weeks): No applications are made.

Challenge Phase:

Apply a patch with the test material to a new, untreated site on the back.

The patch is removed after 24-48 hours.

The site is evaluated for any signs of an allergic reaction (erythema, edema) at 48 and 72

hours after patch application.

Analytical Protocol: Quantification by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol is for the quantification of (-)-dihydrocarvyl acetate in a cosmetic matrix.

Procedure:

Sample Preparation (Liquid-Liquid Extraction):

Weigh a known amount of the cosmetic product into a centrifuge tube.

Add a suitable solvent (e.g., methanol or a mixture of water and an organic solvent) and

an internal standard.

Vortex or shake to extract the fragrance components.
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Centrifuge to separate the phases.

Collect the organic layer containing the analyte for GC-MS analysis.

GC-MS Conditions (Illustrative):

Column: HP-5MS (or equivalent)

Injector Temperature: 250°C

Oven Program: Start at 60°C, ramp up to 280°C.

Carrier Gas: Helium

MS Detector: Operated in Selected Ion Monitoring (SIM) mode for quantification, using

characteristic ions of (-)-dihydrocarvyl acetate.

Quantification: Create a calibration curve using standards of known concentrations of (-)-
dihydrocarvyl acetate. Calculate the concentration in the sample based on the peak area

ratio of the analyte to the internal standard.
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Caption: General workflow for cosmetic product development.
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Caption: Workflow for cosmetic stability testing.
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Caption: Human Repeat Insult Patch Test (HRIPT) workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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